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Compound of Interest

Compound Name: 3-bromobenzene-1,2-diol

Cat. No.: B077559 Get Quote

An In-depth Technical Guide to the Health and Safety of 3-bromobenzene-1,2-diol

This guide provides comprehensive health and safety information for 3-bromobenzene-1,2-diol (CAS:

14381-51-2), also known as 3-bromocatechol. It is intended for researchers, scientists, and

professionals in drug development who may handle this compound. The information is compiled from

various safety data sheets and chemical databases.

Chemical Identification
This section provides basic identifying information for 3-bromobenzene-1,2-diol.

Identifier Value

IUPAC Name 3-bromobenzene-1,2-diol[1]

Synonyms
3-Bromocatechol, 1-Bromo-2,3-dihydroxybenzene,

3-Bromopyrocatechol[1][2]

CAS Number 14381-51-2[1]

Molecular Formula C₆H₅BrO₂[1][3]

Molecular Weight 189.01 g/mol [1]

Appearance White to gray to brown powder, crystal, or solid

Hazard Identification and GHS Classification
3-bromobenzene-1,2-diol is classified as a hazardous substance. Appropriate precautions must be

taken during handling and use.
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GHS Classification Hazard Class and Category Hazard Statement

Pictogram ngcontent-ng-c1205671314="" class="ng-star-inserted"> alt teSignal Word: Warning[1][2]

Skin Corrosion/Irritation Skin Irritation (Category 2)[1] H315: Causes skin irritation[1][2]

Serious Eye Damage/Irritation Eye Irritation (Category 2A)[1]
H319: Causes serious eye

irritation[1][2]

Specific Target Organ Toxicity

(Single Exposure)
STOT SE (Category 3)[1]

H335: May cause respiratory

irritation[1][2]

Note: Some sources also state the substance is "Not classified"[2][4]. However, the detailed GHS

classification indicating irritation hazards should be prioritized for safety considerations.

Toxicological Information
The toxicological properties of 3-bromobenzene-1,2-diol have not been thoroughly investigated[5].

The available information is primarily qualitative and derived from its GHS classification.

Route of Exposure Potential Health Effects

Inhalation May cause respiratory tract irritation[1][5].

Skin Contact
Causes skin irritation. May be harmful if absorbed

through the skin[1][5].

Eye Contact Causes serious eye irritation[1][5].

Ingestion May be harmful if swallowed[5].

Note: No quantitative toxicity data such as LD50 or LC50 values were available in the consulted

resources.

Physical and Chemical Properties
A summary of the key physical and chemical properties is provided below.
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Property Value

Melting Point 40-41 °C[3][6]

Boiling Point 242.6 - 243 °C at 760 mmHg[6][7]

Density 1.844 g/cm³[3][7]

Flash Point 100.5 - 101 °C[6][7]

Solubility
Soluble in organic solvents; sparingly soluble in

water[3][8].

pKa 8.26 ± 0.10 (Predicted)

Safe Handling and Storage Protocols
Adherence to proper handling and storage procedures is critical to ensure safety.

Engineering Controls and Personal Protective Equipment
(PPE)

Ventilation: Handle in a well-ventilated place, such as a chemical fume hood, to avoid the formation

and inhalation of dust and aerosols[2][5].

Eye/Face Protection: Wear tightly fitting safety goggles or a face shield conforming to EN166 (EU) or

NIOSH (US) standards[2][5].

Skin Protection: Handle with chemical-impermeable gloves (inspected prior to use). Wear protective

clothing, which may include a lab coat or a full suit protecting against chemicals[2][5].

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-face

respirator[2].

Handling Procedures
Avoid contact with skin, eyes, and clothing[2][9].

Avoid breathing dust, mist, gas, or vapors[2].

Use non-sparking tools and take measures to prevent the buildup of electrostatic charge[2][5].

Keep away from sources of ignition[5].
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Wash hands thoroughly after handling[10].

Storage Conditions
Store in a tightly closed container in a dry, cool, and well-ventilated place[2][5].

Keep away from heat, sparks, and open flames[10][11].

Store apart from incompatible materials (e.g., strong oxidizing agents) and foodstuff containers[2][11]

[12].

Store at room temperature under an inert atmosphere[6].

Emergency and First-Aid Procedures
Immediate and appropriate first-aid measures are essential in case of exposure.

Exposure Route First-Aid Measures

Inhalation

Move the person into fresh air. If breathing is difficult,

give oxygen. If not breathing, give artificial

respiration and consult a doctor immediately[2][5].

Skin Contact
Immediately take off contaminated clothing. Wash off

with soap and plenty of water. Consult a doctor[2][5].

Eye Contact

Rinse cautiously with pure water for at least 15

minutes. Remove contact lenses if present and easy

to do. Consult a doctor[2].

Ingestion

Do NOT induce vomiting. Rinse mouth with water.

Never give anything by mouth to an unconscious

person. Call a doctor or Poison Control Center

immediately[2][5].

Accidental Release and Disposal
Accidental Release Measures

Personal Precautions: Use personal protective equipment (PPE). Ensure adequate ventilation.

Remove all sources of ignition. Evacuate personnel to safe areas and keep people upwind of the

spill[2][5].
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Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the product

enter drains; discharge into the environment must be avoided[2][5].

Containment and Cleaning Up: Contain spillage. Collect with an electrically protected vacuum

cleaner or by wet-brushing. Place in a suitable, closed container for disposal. Use spark-proof

tools[2][5].

Disposal Considerations
Dispose of surplus and non-recyclable solutions through a licensed disposal company. Burn in a

chemical incinerator equipped with an afterburner and scrubber, but exercise extra care as the material

may be combustible[5]. Dispose of containers in accordance with local, regional, and national

regulations.

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam[2][5].

Specific Hazards: Under fire conditions, hazardous decomposition products can form, including

carbon oxides and hydrogen bromide gas[5][10]. Vapors may form explosive mixtures with air at

elevated temperatures[10].

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) for firefighting if

necessary[2][5]. Use a water spray to cool unopened containers[5].

Example Experimental Protocol: Synthesis
While no specific safety-related experimental protocols were found, the following synthesis protocol

illustrates the level of detail required for methodological documentation in a research setting.

Synthesis of 3-bromocatechol from 2-bromo-6-methoxyphenol[6]

Reaction Setup: Slowly add boron tribromide (1 M in dichloromethane, 43.1 mmol, 43.0 mL) to a

solution of 2-bromo-6-methoxyphenol (8.00 g, 39.4 mmol) in anhydrous dichloromethane (40 mL) at

-78 °C.

Reaction Execution: Stir the reaction mixture for 1 hour at room temperature.

Quenching: Pour the reaction mixture into ice water and continue to stir for 30 minutes.

Extraction: Perform an extraction with dichloromethane (3 x 30 mL).
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Work-up: Combine the organic layers, dry with anhydrous magnesium sulfate, and concentrate to

yield the target product.

Analysis: Analyze the product using Thin Layer Chromatography (TLC) with a mobile phase of

toluene/ethyl acetate (9:1), which should show an Rf value of 0.2[6]. Further characterization can be

done using ¹H and ¹³C NMR spectroscopy[6].

Visualized Workflow: Safe Handling Procedure
The following diagram outlines a logical workflow for the safe handling of 3-bromobenzene-1,2-diol,
from initial assessment to final disposal.
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Preparation & Assessment

Experiment Execution

Post-Experiment & Disposal

Emergency Response

1. Risk Assessment
(Review SDS, Identify Hazards)

2. Develop Control Plan
(Engineering, Admin, PPE)

3. Gather Materials
(Chemical, Glassware, PPE)

4. Prepare Work Area
(Fume Hood, Spill Kit Ready)

5. Don Required PPE
(Gloves, Goggles, Lab Coat)

6. Execute Experiment
(Weighing, Transfer, Reaction)

7. Decontaminate
(Glassware, Surfaces)

Spill / Exposure?

8. Segregate Waste
(Solid, Liquid, Sharps)

9. Doff & Dispose PPE

10. Final Cleanup
(Wash Hands, Tidy Area)

No
Activate Emergency Protocol

(First Aid, Spill Control)

Yes

After Resolution

Click to download full resolution via product page

Caption: Workflow for the safe handling of 3-bromobenzene-1,2-diol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended

for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we

make no warranties, express or implied, regarding the fitness of this product for every specific

experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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